Cas no 1252569-07-5 ((E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide)

• Product Name: (E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide
• CAS No: 1252569-07-5
• MF: C₁₈H₁₈ClFN₂O₄S₂
• MW: 444.927924633026
• CID: 5899906
• PubChem ID: 51135058
• Update Time: 2025-11-02

(E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide Chemical and Physical Properties

Names and Identifiers

• Z1037383982
• 1252569-07-5
• (E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide
• EN300-26599661
• 2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1lambda6-thiomorpholin-4-yl)-4-fluorophenyl]ethene-1-sulfonamide

• Inchi： 1S/C18H18ClFN2O4S2/c19-15-3-1-14(2-4-15)7-10-28(25,26)21-16-5-6-17(20)18(13-16)22-8-11-27(23,24)12-9-22/h1-7,10,13,21H,8-9,11-12H2/b10-7+
• InChI Key： JITPGXIALKIFFW-JXMROGBWSA-N
• SMILES： ClC1C=CC(=CC=1)/C=C/S(NC1=CC=C(C(=C1)N1CCS(CC1)(=O)=O)F)(=O)=O

Computed Properties

• Exact Mass: 444.0380553g/mol
• Monoisotopic Mass: 444.0380553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 100Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Phenylthiomorpholines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines Phenylthiomorpholines

Additional information on (E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide

Comprehensive Overview of (E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide (CAS No. 1252569-07-5)

The compound (E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide, identified by its CAS No. 1252569-07-5, is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. This molecule features a unique combination of functional groups, including a chlorophenyl moiety, a fluorophenyl ring, and a 1,4-thiazinane core with a sulfonamide linkage. Its structural complexity makes it a subject of interest for drug discovery, particularly in targeting specific enzymatic pathways.

Recent advancements in small-molecule therapeutics have highlighted the importance of sulfonamide-based compounds like CAS No. 1252569-07-5. Researchers are increasingly exploring its role in modulating protein-protein interactions, a hot topic in precision medicine. The E-configuration of the ethenesulfonamide group is critical for its bioactivity, as it influences binding affinity to target proteins. This aligns with the growing demand for stereospecific drugs in treating complex diseases.

From a synthetic chemistry perspective, the preparation of (E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide involves multi-step organic transformations, including Suzuki coupling and sulfonylation reactions. These methods are frequently searched by chemists optimizing high-yield synthetic routes. The compound's solubility and stability under physiological conditions are also key considerations for its applicability in in vitro and in vivo studies.

In the context of drug repurposing, CAS No. 1252569-07-5 has garnered attention due to its structural resemblance to known kinase inhibitors. Computational studies suggest potential interactions with tyrosine kinases, which are pivotal in cancer signaling pathways. This connection addresses the rising interest in AI-driven drug discovery, where machine learning models predict novel applications for existing compounds.

The pharmacokinetic profile of this sulfonamide derivative is another area of active investigation. Its logP value and metabolic stability are frequently discussed in forums focused on ADME (Absorption, Distribution, Metabolism, Excretion) properties. These parameters are crucial for determining its suitability as a lead compound in preclinical development.

Environmental and green chemistry aspects of synthesizing (E)-2-(4-chlorophenyl)-N-[3-(1,1-dioxo-1,4-thiazinan-4-yl)-4-fluorophenyl]ethenesulfonamide are also relevant. Researchers are exploring catalyst-free reactions and biodegradable solvents to align with sustainable chemistry trends. This reflects broader industry shifts toward eco-friendly synthesis methods.

In summary, CAS No. 1252569-07-5 represents a versatile scaffold with applications spanning medicinal chemistry, computational biology, and materials science. Its integration into high-throughput screening libraries underscores its value in identifying novel bioactive molecules. As the scientific community continues to unravel its mechanisms, this compound may pave the way for breakthroughs in targeted therapies.